2,6-Dichloro-3-nitrobenzaldehyde
Overview
Description
2,6-Dichloro-3-nitrobenzaldehyde is a chemical compound that is used as a reactant in the synthesis of Staurosporinone analogues . Staurosporinone acts as a protein kinase C inhibitor of microbial origin .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H3Cl2NO3 . It has a molecular weight of 220.013 .Physical and Chemical Properties Analysis
This compound appears as a white to light yellow to light orange powder or crystal . It has a melting point of 75 °C .Scientific Research Applications
Catalysis in Organic Synthesis
Research has shown the use of various substituted benzaldehydes, including compounds similar to 2,6-Dichloro-3-nitrobenzaldehyde, in catalytic processes for synthesizing dihydropyridines. These dihydropyridines have practical applications as pharmaceuticals, specifically as calcium channel blockers. The study conducted by Perozo-Rondón et al. (2006) demonstrated high activity and selectivity in these catalytic processes, which can be considered "green" and "clean" methods due to their solvent-free nature and the use of activated carbon catalysts (Perozo-Rondón et al., 2006).
Photochemistry in Ice and Solutions
2-Nitrobenzaldehyde, a compound similar to this compound, has been used as a chemical actinometer for studying photochemistry in both solution and ice. The research by Galbavy et al. (2010) highlights the utility of such compounds in understanding photochemical properties across different environments, including water ice and various solutions (Galbavy et al., 2010).
Reaction Kinetics and Modeling
Studies on the nitration of benzaldehyde and its derivatives, such as this compound, have been conducted to understand the reaction kinetics and modeling. For instance, Russo et al. (2017) developed a mathematical model to explain and predict changes in reactivity and selectivity of these compounds under various conditions, which is crucial for the fine chemicals industry (Russo et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
2,6-dichloro-3-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO3/c8-5-1-2-6(10(12)13)7(9)4(5)3-11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQOQHGBSJIWOCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])Cl)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383490 |
Source
|
| Record name | 2,6-dichloro-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90383490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5866-97-7 |
Source
|
| Record name | 2,6-dichloro-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90383490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dichloro-3-nitrobenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-Chloro-4-[(4-fluorophenyl)methoxy]benzonitrile](/img/structure/B1306124.png)
